Using microwave irradiation, PtCo alloy nanoparticles were deposited within a few minutes on COOH functionalized MWCNT supports. The obtained catalysts were used for selective hydrogenation of cinnamaldehyde, a reaction whose products are widely used in various field. In the selective cinnamaldehyde hydrogenation to cinnamyl alcohol, microwave-prepared catalysts (generically, PtxCoy-MW) outperformed a catalyst prepared by the conventional method (Pt1Co2-con). The highest selective hydrogenation to cinnamyl alcohol, 89%, was obtained using Pt1Co2-MW, while Pt1Co2-con showed a selectivity of 76%. Characterization results confirmed that the microwave prepared samples had a stronger interaction between Pt and Co than that in the Pt1Co2-con sample. The alloyed Co altered the electronic structure of Pt, leading to favorable adsorption of the C=O bond by the lone-pair electrons of its oxygen atom. Moreover, the Pt1Co2-MW sample showed neglectable change in catalytic performance (e.g., cinnamaldehyde conversion and selective hydrogenation to cinnamyl alcohol) during recycling experiments.

This review focuses on the recent development of Ni-rich cathode materials for high-performance Li-ion batteries. The failure mechanisms at different size scales have been analysed in depth, especially for their internal connections. Current tailoring strategies including element doping, single crystal design, gradient construction, morphology engineering, electrolyte modifications are summarized. Future directions have also been proposed.

CuxSb/Ti anodes for sodium-ion batteries with high capacity and excellent cycle stability were synthesized by a simple and facile constant-current electrochemical deposition method. The introduction of inactive Cu alleviates the damage of the volume expansion during cycling and improves the conductivity of the electrode, enabling excellent electrochemical performance to be achieved.

State of the art approaches to produce photocatalytic surfaces generally require multiple processing steps to achieve highly active surfaces. Following recent trends to facilitate the production of active surfaces this work presents a single step method to create porous photocatalytic surfaces via direct laser interference patterning (DLIP) of a titanium substrate with pulses in the picosecond range. The resulting surfaces contain a variety of titanium oxides while both their composition and morphology can be controlled through the laser process parameters. This makes it possible to tailor these surfaces for specific applications such as antimicrobial surfaces, implant materials or water treatment. Surface characterization was executed by applying scanning electron microscopy complemented by focused ion beam cross-sectioning and energy dispersive X-ray spectroscopy as well as gracing incidence X-ray diffractometry. The photocatalytic activity achieved by different laser parameters is assessed by methylene blue degradation under UV-A light. As DLIP is already established in industrial applications, this approach could greatly facilitate the use of photocatalytic surfaces for water treatment or medical applications, as it does not require nanoparticle synthesis or additional coating steps.

The development of an electrochemical hydrogen evolution catalyst with high activity and low Pt loading and excellent stability is of high significance for the extensive promotion and practical application of hydrogen energy. Hence, we introduced ZIFs and their derivatives with tunable pore size and large specific surface area, which were carbonized at high temperatures and supported with Pt as catalysts for hydrogen evolution reaction. We used ZIF-8 as the seed to obtain the precursor Co@ZIFs, W element was introduced into Co@ZIFs by impregnation method to synthesize WC. A series of Pt/WC catalysts were prepared with WC as support. The best sample Pt/WC-3 in 0.5 M H2SO4 with a Pt content of 8.3 wt% has a low overpotential (η10=28mV), which is much less than the 34 mV of 20% commercial Pt/C and had a Tafel slope of only 18.9 mV dec-1. It is noteworthy that at 8.3% Pt/WC after 40,000 s of continuous operation at 10 mA cm-2, the overpotential of Pt/WC-3 barely rises by 5%, which indicates its excellent durability.

In this work, we have introduced piperidine cations into conventional carbonate electrolytes to induce the generation of a graded, high mechanical modulus solid electrolyte surface (SEI). This multilayer graded structure of SEI, with inorganic material inside and organic material outside, protects the hard carbon electrode during cycling and enhances the rate performance of the hard carbon electrode in organocarbonate electrolytes. At the end of the cycle, a “pseudo-SEI” structure with an ordered graphite structure was observed on the surface of the hard carbon electrode in the modified electrolyte.

PDA/HNTs/PE separator was prepared. The introduction of PDA changes the hydrophobic PE into hydrophilic, resulting in improved lyophilicity. Furthermore, a high Li+ transference number was achieved with PDA/HNTs/PE separator by interactions of HNTs: 1) electrostatic attraction between negatively-charged Si layer and Li+, 2) dipole-dipole interaction between HNTs and electrolyte solvent molecule.

An efficient bifunctional oxygen electrocatalyst was synthesized with flower-like structured Co, N co-doped carbon, encapsulated Co@Co3O4 nanoparticles, and N doped carbon nanospheres. Hexamethylenetetramine was utilized as the complex to uniformly disperse Co@Co3O4 nanoparticles, dope nitrogen, and create the nanoflower structure. The nanoflower structure enhances exposing active sites. Mild oxidation of Co to Co3O4 provides oxygen vacancies to adsorb O2.

This manuscript presents a comprehensive review of the possibilities offered by nanotechnology in the context of high-performance textiles. Nanotechnology embodies a groundbreaking innovation for the textile and apparel industry, facilitating enhancements to the functionality and performance of textiles, including durability, resistance to water, odor, flame, stain, UV-protection, and antimicrobial properties. Nanotechnology also enables biosensing, drug delivery, energy generation, and storage in textiles. The review scrutinizes the current research on nanotechnology in textiles, exploring various types of nanomaterials and their properties, the methods of incorporating nanomaterials into textiles, and the numerous applications of high-performance textiles across critical industries such as healthcare, military, sports, fashion, and wearable electronics. The manuscript concludes with an analysis of the potential health and environmental concerns arising from the use of nanotechnology in textiles, emphasizing the importance of further research in these areas. Overall, this review highlights the immense potential of nanotechnology in the domain of high-performance textiles while providing a roadmap for future research and development in this exciting field.

Fluorescent self-assembling metallo-supramolecular pillar[5]arene/Cu(I) structures have been shown are able to bind CO2 without destroying the nanoscale architecture. Electrochemical behavior of synthesized complexes allows considering the approach proposed as a promising one for the creation of new photosynthetic systems and new generation sorption materials.